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Compound of Interest

Compound Name: (R)-(-)-1,2-Propanediol

Cat. No.: B107902 Get Quote

This guide provides immediate safety, handling, and disposal protocols for (R)-(-)-1,2-
Propanediol, tailored for research, scientific, and drug development professionals.

Personal Protective Equipment (PPE)
While (R)-(-)-1,2-Propanediol is not classified as a hazardous substance under OSHA's 2012

Hazard Communication Standard, adherence to good laboratory practices and the use of

appropriate personal protective equipment are essential to ensure personnel safety.[1][2] The

following table summarizes the recommended PPE for handling this chemical.
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PPE Category Item Specification Standard

Eye and Face

Protection

Safety glasses or

goggles

Must be worn to

protect against

splashes.

OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Skin Protection Protective gloves

Inspect gloves prior to

use. Use proper glove

removal technique to

avoid skin contact.

Follow good

laboratory practices.

[2]

Protective clothing

Wear appropriate

clothing to prevent

skin exposure.

Follow good

laboratory practices.

[1]

Respiratory Protection
Not required under

normal use

If a risk assessment

indicates the need,

use an air-purifying

respirator with a

particle filter.

Follow good

laboratory practices.

[1][2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling (R)-(-)-1,2-Propanediol is crucial for maintaining a safe

laboratory environment. This section outlines the key steps from receiving the chemical to its

final disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, well-ventilated area.[1]

It is recommended to store the chemical under an inert atmosphere and protected from

moisture.[1]

2. Handling and Use:

Ensure adequate ventilation in the work area.[2]
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Avoid contact with skin and eyes, as well as inhalation of any vapors or mists.[1][2]

Wash hands thoroughly after handling the substance.[2]

3. Spill Management:

In the event of a spill, ensure the area is well-ventilated.

Use personal protective equipment as required.[1]

Contain the spill using an inert absorbent material.

Collect the absorbed material and place it into a suitable, labeled container for disposal.[2]

Do not allow the product to enter drains.[2]

4. Disposal:

Dispose of contaminated materials, such as used gloves and absorbent pads, in accordance

with applicable laws and good laboratory practices.[2]

Unused or waste product should be disposed of as hazardous waste.[2]

Place the waste in a suitable, closed, and labeled container for disposal.[2]

Experimental Workflow
The following diagram illustrates the standard operational workflow for handling (R)-(-)-1,2-
Propanediol in a laboratory setting.
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Caption: Workflow for handling (R)-(-)-1,2-Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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